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Compound of Interest

Compound Name: Linoleyl behenate
Cat. No.: B15550469
Get Quote
\ J

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the safe handling and disposal of
Linoleyl Behenate (also known as Behenyl Linoleate), a non-hazardous substance commonly
used in research and development. Adherence to these protocols is essential for maintaining a
safe laboratory environment and ensuring regulatory compliance.

Summary of Key Safety Data

For quick reference, the following table summarizes the pertinent safety and physical property
data for Linoleyl Behenate.
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Property Value Source

Chemical Name Behenyl linoleate MedChemExpress
Linoleyl behenate, Docosyl

Synonyms (92,127)-9,12- MedChemExpress
octadecadienoate

CAS Number 204688-40-4 MedChemExpress

Hazard Classification

Not a hazardous substance or

MedChemExpress[1]

mixture
Physical State Solid Larodan[2]
Molecular Formula C40H7602 MedChemExpress|[1]
Molecular Weight 589.03 g/mol MedChemExpress|[1]

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn when handling Linoleyl

Behenate. This includes:

o Safety Glasses or Goggles: To protect the eyes from any potential splashes or airborne

particles.

o Laboratory Coat: To protect skin and clothing.

e Gloves: Nitrile gloves are recommended for handling this substance. Nitrile provides good

resistance to a variety of chemicals and is a suitable choice for non-hazardous materials.[3]

[415][6]

Experimental Protocol: Standard Handling

Procedure

When working with Linoleyl Behenate, follow these standard laboratory practices:

o Work Area: Handle the solid material in a well-ventilated area, such as on a laboratory

bench.
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» Weighing: When weighing the solid, use a weigh boat or appropriate container to prevent
contamination of the balance.

o Transfer: Use a clean spatula or other suitable utensil to transfer the solid.

¢ Cleaning: After handling, clean any residual material from the work surface and equipment.

Disposal Procedures for Linoleyl Behenate

As Linoleyl Behenate is classified as a non-hazardous solid, its disposal is straightforward.
The following workflow outlines the step-by-step process for its proper disposal.

Caption: Disposal workflow for non-hazardous solid Linoleyl Behenate.
Step-by-Step Disposal Guidance:

o Segregation: Ensure that the Linoleyl Behenate waste is not mixed with any hazardous
materials. If it has been contaminated with a hazardous substance, it must be disposed of as
hazardous waste according to your institution's specific protocols.

» Containment: Place the solid Linoleyl Behenate waste into a securely sealed container.
This can be a plastic bag or a screw-top container.

» Labeling: Clearly label the container as "Non-Hazardous Solid Waste" and list the contents
("Linoleyl Behenate").

» Final Disposal: Dispose of the labeled container in the designated receptacle for non-
hazardous laboratory solid waste.[7][8][9][10] This is typically part of the regular solid waste
stream for the laboratory. Consult your institution's specific guidelines for the exact location
of these receptacles.

o Empty Containers: Empty containers that previously held Linoleyl Behenate can be
disposed of in the regular trash, provided they are completely empty. It is good practice to
deface the label to prevent any confusion.[8]

By following these procedures, you can ensure the safe and compliant disposal of Linoleyl
Behenate, contributing to a secure and efficient laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal Procedures for Linoleyl Behenate in a
Laboratory Setting]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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